Cas no 2234-20-0 (2,4-Dimethylstyrene)

2,4-Dimethylstyrene structure

2,4-Dimethylstyrene structure

Product Name:2,4-Dimethylstyrene

CAS No:2234-20-0

Molecular Formula:C₁₀H₁₂

Molecular Weight:132.20228

MDL:MFCD00014937

CID:84200

PubChem ID:16694

2,4-Dimethylstyrene Properties

Names and Identifiers

- 4-vinyl-m-xylene
- 1-ethenyl-2,4-dimethylbenzene
- 2,4-DIMETHYLSTYRENE
- 1,3-Dimethyl-4-ethenylbenzene
- 1,3-Dimethyl-4-vinylbenzene
- 1-Vinyl-2,4-dimethylbenzene
- 2,4-DIAMINOPYRIMIDINE-5-CARBOXALDEHYDE
- 2,4-dimethyl vinyl benzene
- 2,4-dimethyl-1-vinylbenzene
- 2,4-Dimethyl-styrol
- Benzene,1-ethenyl-2,4-dimethyl
- EINECS 218-781-3
- Styrene,2,4-dimethyl
- 4-VINYL-M-XYLENE
- 2,4-dimethyl-styren
- CS-0158031
- Q27261154
- NSC62089
- WLN: 1U1R B1 D1
- Benzene, 1-ethenyl-2,4-dimethyl-
- Styrene,4-dimethyl-
- AKOS009157722
- NS00021869
- UNII-543ES1O25E
- 543ES1O25E
- NSC 62089
- 1-ethenyl-2, 4-dimethylbenzene
- 2,4-dimethyl-styrene
- Styrene, 2,4-dimethyl-
- D83821
- EN300-1243718
- BRN 2037627
- ?2,4-DIMETHYLSTYRENE
- 2,4-Dimethylstyrene, 97%, contains ~500 ppm tert-butylcatechol as stabilizer
- FT-0619553
- MFCD00014937
- 25990-16-3
- 2,4-Dimethyl-1-vinylbenzene #
- DTXSID00176875
- NSC-62089
- 2234-20-0
- Benzene, 1-ethenyl-2,4-dimethyl-(9CI)
- DTXCID0099366
- +Expand
- MDL： MFCD00014937
- InChIKey： OEVVKKAVYQFQNV-UHFFFAOYSA-N
- Inchi： InChI=1S/C10H12/c1-4-10-6-5-8(2)7-9(10)3/h4-7H,1H2,2-3H3
- SMILES： C=CC1=C(C)C=C(C)C=C1
- BRN： 2037627

Computed Properties

Exact Mass: 132.09400
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 1
Monoisotopic Mass: 132.0939
Heavy Atom Count: 10
Complexity: 115
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.4
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 0

Experimental Properties

LogP: 2.94640
PSA: 0.00000
Refractive Index: n20/D 1.543(lit.)
Boiling Point: 73-74 °C/10 mmHg(lit.)
Melting Point: −64 °C (lit.)
Vapor Pressure: 0.6±0.2 mmHg at 25°C
Flash Point: Fahrenheit: 140 ° f
Celsius: 60 ° c
Color/Form: colorless liquid
Solubility: Unable or difficult to mix
Density: 0.906 g/mL at 25 °C(lit.)

2,4-Dimethylstyrene Security Information

Symbol: GHS02 GHS07
RTECS：WL4450000
WGK Germany：3
Safety Term：3
Safety Instruction： S26; S36/37/39
Packing Group：III
Packing Group：III
Risk Phrases：R36/37/38
Hazard Level：3
Dangerous goods sign： Xi
Hazardous Material transportation number：UN 3295 3/PG 3
Hazard Statement： H226-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：2-8°C
PackingGroup：III
Risk Phrases： 36/37/38
Signal Word：Warning
HazardClass：3

2,4-Dimethylstyrene Customs Data

HS CODE：2902909090
Customs Data：

China Customs Code:
2902909090

Overview:

2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

Declaration elements:

Product Name, component content

Summary:

2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

2,4-Dimethylstyrene Synthesis

Synthetic Circuit 1

89-74-7

89-74-7

2234-20-0

2234-20-0

5379-19-1

5379-19-1

874-41-9

874-41-9

Reaction Conditions

1.1 Reagents: Isopropanol Catalysts: Magnesium oxide ; 673 K

Reference

Catalytic hydrogen transfer over magnesia

Glinski, Marek, Applied Catalysis, 2008, 349(1-2), 133-139

2,4-Dimethylstyrene Raw materials

2',4'-Dimethylacetophenone

2,4-Dimethylstyrene Preparation Products

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